Cas no 289038-20-6 (2-Bromo-1-fluoro-3,5-dimethylbenzene)

2-Bromo-1-fluoro-3,5-dimethylbenzene structure
289038-20-6 structure
Product Name:2-Bromo-1-fluoro-3,5-dimethylbenzene
CAS No:289038-20-6
MF:C8H8BrF
MW:203.051525115967
MDL:MFCD00672927
CID:1029232
PubChem ID:2773313
Update Time:2025-09-28

2-Bromo-1-fluoro-3,5-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-fluoro-3,5-dimethylbenzene
    • 2-Bromo-3,5-dimethylfluorobenzene
    • 2-fluoro-4,6-dimethylbromobenzene
    • 4-Bromo-5-fluoro-1,3-xylene
    • AC1MCMRM
    • CTK6B4618
    • PC7396
    • SBB093059
    • SureCN1043169
    • Benzene, 2-bromo-1-fluoro-3,5-dimethyl-
    • 289038-20-6
    • SCHEMBL1043169
    • MFCD00672927
    • 2-Bromo-3,5-dimethyl-1-fluorobenzene
    • A928050
    • DTXSID10378363
    • MDL: MFCD00672927
    • Inchi: 1S/C8H8BrF/c1-5-3-6(2)8(9)7(10)4-5/h3-4H,1-2H3
    • InChI Key: OOSDMRPPSVNOPU-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=C(C)C=C1C)F

Computed Properties

  • Exact Mass: 201.97934g/mol
  • Monoisotopic Mass: 201.97934g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

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